Cas no 7461-55-4 (1-bromo-2,3-dimethoxy-5-nitrobenzene)

• Product Name: 1-bromo-2,3-dimethoxy-5-nitrobenzene
• CAS No: 7461-55-4
• MF: C₈H₈BrNO₄
• MW: 262.057421684265
• CID: 979474
• PubChem ID: 345819
• Update Time: 2025-04-19

1-bromo-2,3-dimethoxy-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2,3-dimethoxy-5-nitrobenzene
• 1-Brom-2,3-dimethoxy-5-nitro-benzol
• 1-bromo-2,3-dimethoxy-5-nitro-benzene
• 3-bromo-5-nitroveratrole
• 6-Brom-4-nitro-brenzcatechin-dimethylaether
• 6-Brom-4-nitro-veratrol
• AC1L83LE
• eso-Brom-4-nitro-veratrol
• NSC403606
• DTXSID30323335
• 7461-55-4
• NSC-403606
• SCHEMBL17132381

• Inchi： 1S/C8H8BrNO4/c1-13-7-4-5(10(11)12)3-6(9)8(7)14-2/h3-4H,1-2H3
• InChI Key： XRZOUSOAJUYGFC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 260.96364
• Monoisotopic Mass: 260.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.583
• Boiling Point: 332.4°C at 760 mmHg
• Flash Point: 154.8°C
• Refractive Index: 1.564
• PSA: 61.6
• LogP: 2.89770